3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide

• Molecular Formula: C15H18N2O6S2
• Molecular Weight: 386.4 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-methyl-3-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C15H18N2O6S2/c1-16(13-5-7-24(20,21)10-13)15(19)11-3-2-4-12(9-11)17-14(18)6-8-25(17,22)23/h2-4,9,13H,5-8,10H2,1H3
• InChI Key: PCLZWTFUASXQBO-UHFFFAOYSA-N
• SMILES: CN(C1CCS(=O)(=O)C1)C(=O)C2=CC(=CC=C2)N3C(=O)CCS3(=O)=O

Description

3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide, also known as TTM, is a chemical compound that has been used in scientific research for various purposes. The compound has been synthesized using different methods, and its mechanism of action has been studied extensively to understand its biochemical and physiological effects.

Mechanism of Action

3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide exerts its biological effects through the inhibition of the enzyme thioredoxin reductase (TrxR). TrxR is an essential enzyme that plays a critical role in maintaining the redox balance in cells. 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide inhibits TrxR by binding to the enzyme's active site, thereby preventing the reduction of thioredoxin, a critical regulator of cellular redox homeostasis. This leads to the accumulation of ROS and oxidative stress-induced cellular damage.
Biochemical and Physiological Effects
3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide has been shown to have various biochemical and physiological effects. In addition to its antioxidant properties, 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide has been shown to inhibit cell proliferation, induce cell cycle arrest, and promote apoptosis in cancer cells. 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide has been shown to protect against ischemia-reperfusion injury in various organs, including the heart, liver, and kidneys.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide is its ability to inhibit TrxR selectively. This makes it a useful tool for studying the role of TrxR in different biological systems. However, 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide has some limitations for lab experiments. For example, 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide can be toxic to cells at high concentrations, which can affect the interpretation of experimental results. Additionally, 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide can interact with other proteins and enzymes in cells, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide. One of the most promising directions is the development of 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide-based therapeutics for various diseases. 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide has shown potential as a therapeutic agent for cancer, neurodegenerative disorders, and cardiovascular diseases. Further studies are needed to optimize the formulation and delivery of 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide for therapeutic use. Additionally, the development of 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide analogs with improved pharmacological properties could lead to the discovery of more potent and selective TrxR inhibitors. Finally, the role of TrxR in different biological systems, including the immune system and the gut microbiome, remains poorly understood and requires further investigation.
Conclusion
In conclusion, 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide is a chemical compound that has been used extensively in scientific research for various purposes. 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide has been synthesized using different methods, and its mechanism of action has been studied extensively to understand its biochemical and physiological effects. 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide has shown potential as a therapeutic agent for various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. Further studies are needed to optimize the formulation and delivery of 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide for therapeutic use and to explore the role of TrxR in different biological systems.

Synthesis Methods

3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide can be synthesized using different methods. One of the most common methods is the reaction of 2-mercaptobenzamide with methyl 3-bromo-3-oxopropanoate to form 3-(2-mercaptobenzamido)-2-oxopropanoic acid methyl ester. This compound is then reacted with thioacetic acid to form 3-(2-mercaptobenzamido)-2-oxopropanoic acid thioacetic acid ester. The final step involves the reaction of the thioacetic acid ester with chloroacetyl chloride to form 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide.

Scientific Research Applications

3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide has been used in various scientific research applications. One of the most common applications is in the study of oxidative stress and the role of reactive oxygen species (ROS) in different biological systems. 3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylbenzamide has been shown to inhibit the production of ROS and protect cells from oxidative stress-induced damage. This makes it a potential therapeutic agent for various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.